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Compound of Interest

Compound Name: 3-Acetamido-4-methylbenzoic acid

Cat. No.: B184020 Get Quote

An In-depth Technical Guide to the Safe Handling of 3-Acetamido-4-methylbenzoic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling information for 3-Acetamido-4-
methylbenzoic acid (CAS No. 6946-14-1). The following sections detail hazard classifications,

personal protective equipment (PPE), emergency procedures, and proper handling and storage

protocols to ensure the safety of laboratory and research personnel.

Hazard Identification and Classification
3-Acetamido-4-methylbenzoic acid is classified as harmful if swallowed.[1] While specific

data for this compound is limited, data from structurally similar compounds, such as 3-Amino-4-

methylbenzoic acid, suggest potential for skin, eye, and respiratory irritation.[2][3][4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Irritation Category 2
H315: Causes skin irritation[3]

[4]

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)*

Category 3
H335: May cause respiratory

irritation[3][4]

*Classification based on the closely related compound 3-Amino-4-methylbenzoic acid.

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.

Property Value Source

Molecular Formula C₁₀H₁₁NO₃ [1]

Molecular Weight 193.20 g/mol [1]

Appearance

Solid (Form/Color not

specified, related compounds

are white to beige solids)

[5]

Melting Point
177 - 180 °C (for p-Toluic acid,

a related compound)
[6]

Solubility
Poorly soluble in water (for

related compounds)
[7]

Stability
Stable under recommended

storage conditions
[6][8][9]
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Adherence to proper laboratory protocols is critical when working with this compound.

General Handling Protocol
Ventilation: Always handle 3-Acetamido-4-methylbenzoic acid in a well-ventilated area,

preferably within a chemical fume hood to avoid dust and aerosol formation.[3][6][10]

Hygiene: Practice good industrial hygiene.[6] Wash hands thoroughly after handling, before

breaks, and at the end of the workday.[3][6] Contaminated work clothing should not be

allowed out of the workplace.

Dust Avoidance: Avoid creating dust.[6] Use non-sparking tools and prevent fire caused by

electrostatic discharge.[10]

Eye Contact: Avoid contact with eyes.[2][10]

Skin Contact: Avoid contact with skin and clothing.[2][8][10]

Inhalation/Ingestion: Avoid breathing dust, vapors, mist, or gas.[2][3][6] Do not ingest.[8]

Storage Protocol
Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4][6]

Store locked up.[3]

Store apart from incompatible materials such as strong oxidizing agents.[2][9]

Waste Disposal Protocol
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[6]

Exposure Controls & Personal Protective
Equipment (PPE)
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Engineering controls and appropriate PPE are essential to minimize exposure.

Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source(s)

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[2][6][10]

Skin Protection

Handle with chemically

resistant, impervious gloves

(e.g., nitrile rubber).

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[6][10]

Body Protection

Laboratory coat. Wear

appropriate protective clothing

to prevent skin exposure.

Protects against incidental skin

contact.[5][10]

Respiratory Protection

Use a NIOSH/CEN approved

respirator if dust is generated

and ventilation is inadequate.

Required when exposure limits

are exceeded or irritation is

experienced.[6][10]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure. Always show the Safety Data Sheet (SDS) to

the attending physician.[6]
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Exposure Route First Aid Protocol

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3][6]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[2]

[3][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3][6][10]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a

physician or Poison Control Center immediately.

[2][3][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3][6]

Special Hazards: Thermal decomposition can release irritating gases and vapors, including

carbon oxides and nitrogen oxides (NOx).[2]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[2][6][10]

Accidental Release Measures (Spill Protocol)
Personal Precautions: Use personal protective equipment (see Section 4). Ensure adequate

ventilation. Evacuate personnel to safe areas. Avoid breathing dust and prevent contact with

skin and eyes.[2][6][10]

Environmental Precautions: Do not let the product enter drains.[6]
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Containment and Cleanup: Pick up and arrange disposal without creating dust. Sweep up

and shovel the material into suitable, closed containers for disposal.[2][4][6]

Stability and Reactivity
Reactivity: No specific data available. Based on related compounds, it is not expected to be

highly reactive under normal conditions.[2]

Chemical Stability: The compound is stable under recommended storage conditions.[2][6][8]

[9]

Conditions to Avoid: Avoid formation of dust.[6][10] Incompatible products.[2][8]

Incompatible Materials: Strong oxidizing agents.[2][9]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[2]

Toxicological Information
Detailed toxicological properties have not been thoroughly investigated for this specific

compound.[6] The primary known hazard is acute oral toxicity.

Acute Toxicity:

LD50 Oral - Mouse - 2,340 mg/kg (Data for p-Toluic acid, a related compound). Remarks

indicated behavioral and metabolic changes.[6]

Carcinogenicity:

No component of this product present at levels greater than or equal to 0.1% is identified

as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, NTP, or OSHA.

[6]

Visual Workflows and Diagrams
The following diagrams illustrate key safety and handling workflows for 3-Acetamido-4-
methylbenzoic acid.
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Start: Obtain Compound

1. Assess Risks
(Review SDS)

2. Select & Don PPE
(Gloves, Goggles, Lab Coat)

3. Handle in Ventilated Area
(Chemical Fume Hood)

4. Store Properly
(Tightly Closed, Cool, Dry)

After Use

5. Dispose of Waste
(Follow Institutional Protocol)

During/After Use

End: Procedure Complete

Click to download full resolution via product page

Caption: General laboratory handling workflow for 3-Acetamido-4-methylbenzoic acid.
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Spill Occurs

1. Alert Others &
Assess Situation

Evacuate Area
(If spill is large or unmanageable)

Major Spill

2. Don Appropriate PPE

Minor Spill

3. Contain Spill
(Prevent spread, avoid dust)

4. Clean Up Spill
(Sweep solid, place in container)

5. Decontaminate Area
& Dispose of Waste

6. Report Incident

Click to download full resolution via product page

Caption: Emergency response protocol for an accidental spill.
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3-Acetamido-4-
methylbenzoic acid

Harmful if Swallowed
(Acute Oral Toxicity)

Causes Skin Irritation

Causes Serious Eye Irritation

May Cause Respiratory Irritation*

Click to download full resolution via product page

Caption: Logical relationship of primary chemical hazards (*based on analogue data).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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